Cas no 672309-96-5 ([1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE)

• Product Name: [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE
• CAS No: 672309-96-5
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• CID: 965593
• PubChem ID: 2757852
• Update Time: 2025-10-06

[1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE Chemical and Physical Properties

Names and Identifiers

• [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE
• [1-(3-Chloro-phenyl)-3-pyrrolidin-1-yl-propyl]-
• 2-(3-chlorophenyl)-4-(pyrrolidin-1-yl)butan-1-amine
• A12859
• AB14912
• AC1MBWTI
• FT-0656553
• AKOS006110484
• 672309-96-5
• DTXSID80374054
• 1-(3-CHLOROPHENYL)-N-METHYL-3-(PYRROLIDIN-1-YL)PROPAN-1-AMINE
• Q-102889
• 1-(3-chlorophenyl)-N-methyl-3-pyrrolidin-1-ylpropan-1-amine

• MDL： MFCD03426421
• Inchi： 1S/C14H21ClN2/c1-16-14(7-10-17-8-2-3-9-17)12-5-4-6-13(15)11-12/h4-6,11,14,16H,2-3,7-10H2,1H3
• InChI Key： SXIGBNTVTDFFML-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCN1CCCC1)NC

Computed Properties

• Exact Mass: 252.13953
• Monoisotopic Mass: 252.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 356.2°C at 760 mmHg
• Flash Point: 169.2°C
• Refractive Index: 1.545
• PSA: 15.27

Additional information on [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE

Professional Introduction to [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE (CAS No. 672309-96-5)

[1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 672309-96-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE features a complex arrangement of atoms, including a pyrrolidine ring and a propyl chain substituted with a chlorophenyl group. This unique configuration contributes to its distinct chemical properties and potential applications in drug discovery. The presence of the chloro substituent on the phenyl ring enhances the compound's lipophilicity, which is often a desirable trait for oral bioavailability and membrane permeability.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE has been investigated for its potential role in modulating various pharmacological targets. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may interact with proteins and enzymes involved in critical cellular processes.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. Researchers have been exploring its interactions with enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and inflammatory disorders. Preliminary studies indicate that [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE may exhibit inhibitory effects on these enzymes, potentially leading to the discovery of novel therapeutic interventions.

The synthesis of [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance chromatography and spectroscopic techniques allows for rigorous characterization of the compound, confirming its identity and structural integrity.

Investigations into the pharmacokinetic properties of [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE have revealed intriguing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy. The compound's favorable pharmacokinetic properties make it an attractive candidate for further development into a viable drug candidate.

Furthermore, computational modeling and molecular docking studies have been instrumental in elucidating the binding interactions between [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE and its target proteins. These studies provide valuable insights into the molecular basis of its biological activity and help guide the design of analogs with enhanced potency and selectivity. The integration of experimental data with computational approaches has become an indispensable tool in modern drug discovery.

The potential applications of [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE extend beyond oncology and inflammation. Emerging research suggests that this compound may also have utility in treating neurological disorders, where modulation of neurotransmitter systems is key. The ability to fine-tune its structure to achieve specific biological effects opens up numerous possibilities for therapeutic intervention.

In conclusion, [1-(3-CHLORO-PHENYL)-3-PYRROLIDIN-1-YL-PROPYL]-METHYL-AMINE (CAS No. 672309-96-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, position it as a valuable asset in the quest for novel therapeutic agents. Continued investigation into its mechanisms of action and pharmacokinetic properties will be essential for realizing its full potential in medicine.